Cas no 1037287-81-2 ((1S,2R,10S,11R)-11,14,14-trimethyl-5-(2,3,4,5,6-pentafluorophenyl)-9-oxa-5,6-diaza-3-azoniatetracyclo[9.2.1.02,10.03,7]tetradeca-3,6-diene;tetrafluoroborate)

• Product Name: (1S,2R,10S,11R)-11,14,14-trimethyl-5-(2,3,4,5,6-pentafluorophenyl)-9-oxa-5,6-diaza-3-azoniatetracyclo[9.2.1.02,10.03,7]tetradeca-3,6-diene;tetrafluoroborate
• CAS No: 1037287-81-2
• MF: C₁₉H₁₉BF₉N₃O
• MW: 487.170295953751
• CID: 4556207
• PubChem ID: 24882029
• Update Time: 2024-11-03

(1S,2R,10S,11R)-11,14,14-trimethyl-5-(2,3,4,5,6-pentafluorophenyl)-9-oxa-5,6-diaza-3-azoniatetracyclo[9.2.1.02,10.03,7]tetradeca-3,6-diene;tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• (5aS,6R,9S,9aR)-5a,6,7,8,9,9a-Hexahydro-6,11,11-trimethyl-2-(2,3,4,5,6-pentafluorophenyl)-6,9-methan
• (5aS,6R,9S,9aR)-5a,6,7,8,9,9a-Hexahydro-6,11,11-triMethyl-2-(2,3,4,5,6-pentafluorophenyl)-6,9-Methano-4H-[1,2,4]triazolo[3,4-c][1,4]benzoxaziniuM tetrafluoroborate
• (1S,2R,10S,11R)-11,14,14-trimethyl-5-(2,3,4,5,6-pentafluorophenyl)-9-oxa-5,6-diaza-3-azoniatetracycl
• (1S,2R,10S,11R)-11,14,14-Trimethyl-5-(2,3,4,5,6-pentafluorophenyl)-9-oxa-5,6-diaza-3-azoniatetracyclo[9.2.1.02,10.03,7]tetradeca-3,6-diene;tetrafluoroborate
• 1037287-81-2
• (1S,2R,10S,11R)-11,14,14-trimethyl-5-(2,3,4,5,6-pentafluorophenyl)-9-oxa-5,6-diaza-3-azoniatetracyclo[9.2.1.02,10.03,7]tetradeca-3,6-diene;tetrafluoroborate

• Inchi： 1S/C19H19F5N3O.BF4/c1-18(2)8-4-5-19(18,3)17-15(8)26-7-27(25-9(26)6-28-17)16-13(23)11(21)10(20)12(22)14(16)24;2-1(3,4)5/h7-8,15,17H,4-6H2,1-3H3;/q+1;-1/t8-,15-,17-,19+;/m1./s1
• InChI Key： FOWXCRMGQRPQBL-AOIQSHHISA-N
• SMILES： FC1C(=C(C(=C(C=1N1C=[N+]2C(CO[C@@H]3[C@H]2[C@H]2CC[C@]3(C)C2(C)C)=N1)F)F)F)F.F[B-](F)(F)F

Computed Properties

• Exact Mass: 487.1477459g/mol
• Monoisotopic Mass: 487.1477459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 658
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.9

Experimental Properties

• Stability/Shelf Life: hygroscopic